Cas no 1177360-44-9 (5-methoxy-2-[(piperazin-1-yl)methyl]-1H-1,3-benzodiazole dihydrochloride)

• Product Name: 5-methoxy-2-[(piperazin-1-yl)methyl]-1H-1,3-benzodiazole dihydrochloride
• CAS No: 1177360-44-9
• MF: C₁₃H₂₀Cl₂N₄O
• MW: 319.230100631714
• CID: 5734649
• PubChem ID: 71778844
• Update Time: 2023-11-20

5-methoxy-2-[(piperazin-1-yl)methyl]-1H-1,3-benzodiazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1177360-44-9
• 6-methoxy-2-(piperazin-1-ylmethyl)-1H-benzimidazole;dihydrochloride
• 5-Methoxy-2-[(piperazin-1-yl)methyl]-1H-1,3-benzodiazole Dihydrochloride
• VU0494732-1
• AKOS022209324
• 5-methoxy-2-(piperazin-1-ylmethyl)-1H-benzo[d]imidazole dihydrochloride
• F2145-0409
• 6-Methoxy-2-(piperazin-1-ylmethyl)-1H-benzo[d]imidazole dihydrochloride
• 5-methoxy-2-[(piperazin-1-yl)methyl]-1H-1,3-benzodiazole dihydrochloride

• Inchi： 1S/C13H18N4O.2ClH/c1-18-10-2-3-11-12(8-10)16-13(15-11)9-17-6-4-14-5-7-17;;/h2-3,8,14H,4-7,9H2,1H3,(H,15,16);2*1H
• InChI Key： WMTOHHVUQIDCTJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CC2=C(C=1)NC(CN1CCNCC1)=N2

Computed Properties

• Exact Mass: 318.1014167g/mol
• Monoisotopic Mass: 318.1014167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles